Cas no 2137562-54-8 (5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine)

5-Bromo-7-ethyl-2-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a triazolopyridine core with bromo, ethyl, and isopropyl substituents. Its molecular structure offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, while the ethyl and isopropyl groups enhance lipophilicity, potentially improving bioavailability. This compound is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitors or other biologically active molecules. Its well-defined structure and synthetic accessibility make it a valuable intermediate for developing novel therapeutic agents or specialized chemical probes.
5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine structure
2137562-54-8 structure
Product Name:5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine
CAS No:2137562-54-8
MF:C11H14BrN3
MW:268.15296125412
CID:5968127
PubChem ID:165473693
Update Time:2025-08-04

5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine
    • 2137562-54-8
    • 5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
    • EN300-1104643
    • Inchi: 1S/C11H14BrN3/c1-4-8-5-9(12)15-10(6-8)13-11(14-15)7(2)3/h5-7H,4H2,1-3H3
    • InChI Key: OEAZJQCJGSMIEP-UHFFFAOYSA-N
    • SMILES: BrC1=CC(CC)=CC2=NC(C(C)C)=NN21

Computed Properties

  • Exact Mass: 267.03711g/mol
  • Monoisotopic Mass: 267.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1104643-0.05g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
0.05g
$624.0 2023-10-27
Enamine
EN300-1104643-0.1g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
0.1g
$653.0 2023-10-27
Enamine
EN300-1104643-0.25g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
0.25g
$683.0 2023-10-27
Enamine
EN300-1104643-0.5g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
0.5g
$713.0 2023-10-27
Enamine
EN300-1104643-1.0g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8
1g
$743.0 2023-06-10
Enamine
EN300-1104643-2.5g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
2.5g
$1454.0 2023-10-27
Enamine
EN300-1104643-5.0g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8
5g
$2152.0 2023-06-10
Enamine
EN300-1104643-10.0g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8
10g
$3191.0 2023-06-10
Enamine
EN300-1104643-1g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
1g
$743.0 2023-10-27
Enamine
EN300-1104643-5g
5-bromo-7-ethyl-2-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
2137562-54-8 95%
5g
$2152.0 2023-10-27

Additional information on 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8)

The compound 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This triazoloapyridine derivative features a bromine substituent at the 5-position and an ethyl group at the 7-position, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science, given its ability to interact with biological targets and modify electronic properties.

In recent years, the demand for specialty chemicals like 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine has surged, driven by advancements in medicinal chemistry and catalysis. Its CAS number 2137562-54-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s brominated moiety makes it a versatile intermediate for cross-coupling reactions, a topic widely discussed in organic synthesis forums and publications.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine. Environmental concerns and regulatory pressures have led to a shift toward green chemistry approaches, such as catalytic bromination and solvent-free reactions. These methods align with the broader industry focus on reducing waste and improving atom economy, making the compound a case study for eco-friendly innovation.

The pharmacological potential of triazoloapyridine derivatives is another area of intense investigation. 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine has been evaluated for its interactions with enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders. Its structural similarity to known bioactive molecules has prompted studies into its kinase inhibition properties, a hot topic in cancer research and neurodegenerative disease therapeutics.

From a commercial perspective, the compound’s CAS No. 2137562-54-8 is often associated with custom synthesis inquiries and bulk manufacturing requests. Suppliers and contract research organizations (CROs) highlight its role in preclinical development, where purity and scalability are critical. The growing interest in personalized medicine and targeted therapies further underscores the importance of such high-value intermediates in the life sciences sector.

In summary, 5-bromo-7-ethyl-2-(propan-2-yl)-1,2,4triazolo1,5-apyridine (CAS No. 2137562-54-8) represents a compelling example of how specialized heterocycles can bridge the gap between academic research and industrial applications. Its multifaceted utility in drug design, catalysis, and material engineering ensures its continued relevance in a rapidly evolving scientific landscape.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.